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Compound of Interest

Compound Name: Benzylboronic acid pinacol ester

Cat. No.: B1364834

Benzylboronic Acid Pinacol Ester: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth look at the physical and chemical properties of
benzylboronic acid pinacol ester, a versatile reagent in modern organic synthesis. Its role in
palladium-catalyzed cross-coupling reactions has made it a valuable building block in the
synthesis of complex molecules, particularly in the field of drug discovery and development.

Core Physical and Chemical Properties

Benzylboronic acid pinacol ester, with the chemical formula C13H19BO2 and a molecular
weight of 218.10 g/mol , is a key organoboron compound. Its physical state can be variable,
being described as both a solid-liquid mixture and a liquid. This variability may depend on the

purity of the substance and the ambient temperature.

The appearance of benzylboronic acid pinacol ester is generally reported as a colorless to
off-white or pale yellow substance.[1][2] When in liquid form, it is described as a clear to faintly
turbid liquid.[2][3]

Quantitative Data Summary
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For ease of reference and comparison, the key quantitative physical and chemical data for
benzylboronic acid pinacol ester are summarized in the table below.

Property Value Citations
Molecular Formula C13H19BO2 [2]
Molecular Weight 218.103 g/mol [4]

Boiling Point 65°C at 0.15 mmHg [41[5]
Density 0.980 g/mL at 25°C [5]
Refractive Index 1.4850-1.4910 at 20°C [2]
Solubility Insoluble in water [41[6]

Experimental Protocols: Suzuki-Miyaura Cross-
Coupling

A primary application of benzylboronic acid pinacol ester is in the Suzuki-Miyaura cross-
coupling reaction to form a new carbon-carbon bond. The following is a representative
experimental protocol for the synthesis of a biphenyl compound using benzylboronic acid
pinacol ester and an aryl halide.

Objective: To synthesize a substituted biphenyl via a palladium-catalyzed Suzuki-Miyaura
cross-coupling reaction.

Materials:

Benzylboronic acid pinacol ester

Aryl halide (e.g., bromobenzene)

Palladium(ll) acetate (Pd(OAC)2)

Triphenylphosphine (PPhs)

Aqueous sodium carbonate (Na2COs) solution (1.2 M)
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e n-Propanol

o Ethyl acetate

e Hexanes

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
e Round-bottom flask

o Condenser

e Magnetic stirrer and stir bar

e Heating mantle or oil bath

e Separatory funnel

e Rotary evaporator

o Standard laboratory glassware and equipment
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a condenser,
combine the aryl halide (1.0 equivalent), benzylboronic acid pinacol ester (1.1
equivalents), and n-propanol.

o Catalyst and Base Addition: To the stirred solution, add palladium(ll) acetate (e.g., 0.01
equivalents), triphenylphosphine (e.g., 0.04 equivalents), and the agueous sodium carbonate
solution.

 Inert Atmosphere: Purge the reaction mixture with an inert gas, such as nitrogen or argon, for
several minutes.

o Reaction: Heat the mixture to reflux with vigorous stirring. Monitor the reaction progress by
thin-layer chromatography (TLC) or gas chromatography (GC).
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o Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the
mixture with water and transfer it to a separatory funnel.

o Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

e Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium
sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a
rotary evaporator.

« Purification: Purify the crude product by column chromatography on silica gel or by
recrystallization, typically from a solvent system like hexanes/ethyl acetate, to yield the
desired biphenyl product.

Visualizing the Suzuki-Miyaura Coupling Pathway

The following diagram illustrates the catalytic cycle of the Suzuki-Miyaura cross-coupling
reaction.

Catalyst

Regeneration
A

R-B(OR)z (Boronic Ester

Base (e.g., Na2COs)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1364834?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1364834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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